Cas no 1344223-43-3 (ethyl 5-(2-methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(2-methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1344223-43-3
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 6209126
• PubChem ID: 63379499
• Update Time: 2025-06-08

ethyl 5-(2-methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylate
• AKOS012685637
• EN300-1119925
• 1344223-43-3

• Inchi： 1S/C10H16N2O3/c1-5-10(3,4)9-11-7(12-15-9)8(13)14-6-2/h5-6H2,1-4H3
• InChI Key： WMBZPFITZFRZIW-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)CC)=NC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on ethyl 5-(2-methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylate

Introduction to Ethyl 5-(2-methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 1344223-43-3)

Ethyl 5-(2-methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylate, identified by its CAS number 1344223-43-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxadiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of Ethyl 5-(2-methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylate consists of a core oxadiazole ring system substituted with an ethyl carboxylate group and a 2-methylbutan-2-yl side chain. This unique arrangement contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

In recent years, oxadiazole derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promising results in various pharmacological assays, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the oxadiazole ring in Ethyl 5-(2-methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylate is particularly noteworthy, as it is a known pharmacophore that interacts with multiple biological targets.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The 2-methylbutan-2-yl side chain enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. This feature is crucial for designing drugs that require efficient delivery to their sites of action within the body.

Recent research has highlighted the role of oxadiazole derivatives in modulating enzyme activity and inhibiting key signaling pathways involved in disease progression. For instance, studies have demonstrated that certain oxadiazole compounds can selectively inhibit kinases and other enzymes implicated in cancer cell proliferation. The structure of Ethyl 5-(2-methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylate suggests that it may share similar mechanisms of action, making it a promising candidate for further investigation.

The synthesis of Ethyl 5-(2-methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ethyl carboxylate group and the 2-methylbutan-2-yl substituent necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve the desired molecular structure.

The pharmacokinetic properties of this compound are also an area of active investigation. Studies have begun to explore how modifications to the side chain can influence metabolic stability and excretion rates. By understanding these relationships, researchers can design analogs with improved pharmacokinetic profiles suitable for clinical applications.

In addition to its therapeutic potential, Ethyl 5-(2-methylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylate has shown promise in preclinical models as a tool compound for drug discovery. Its unique chemical structure provides a versatile platform for generating libraries of derivatives with tailored biological activities. High-throughput screening (HTS) techniques have been utilized to identify novel compounds with enhanced efficacy and reduced toxicity.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling and docking studies have been instrumental in predicting binding interactions with biological targets. These computational approaches help guide experimental design by providing insights into how different structural modifications may affect binding affinity and selectivity.

The future directions for research on Ethyl 5-(2-methylbutan-2-yli)-1H-indazole- include exploring its potential as an intermediate in the synthesis of more complex drug candidates. By leveraging its structural features, researchers aim to develop novel therapeutics that address unmet medical needs across various therapeutic areas.

In conclusion, Ethyl 5-(2-methylbutan-yli)-1H-indazole-, with its CAS number 1344223, represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable asset in the quest for new treatments. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in future drug development efforts.